Cas no 398156-35-9 (4'-(trifluoromethoxy)-[1,1'-biphenyl]-4-carbaldehyde)

4'-(trifluoromethoxy)-[1,1'-biphenyl]-4-carbaldehyde Properties

Names and Identifiers

• 4'-TRIFLUOROMETHOXY-BIPHENYL-4-CARBALDEHYDE
• 4-[4-(trifluoromethoxy)phenyl]benzaldehyde
• 4'-Trifluoromethoxybiphenyl-4-carbaldehyde
• 4'-(trifluoromethoxy)-[1,1'-biphenyl]-4-carbaldehyde
• SCHEMBL505301
• CS-0194475
• 4'-trifluoromethoxybiphenyl-4-carbaldehyde
• AKOS005819923
• 4'-(trifluoromethoxy)biphenyl-4-carbaldehyde
• A1-09457
• 398156-35-9
• E89776
• 4'-(TRIFLUOROMETHOXY)-[1,1'-BIPHENYL]-4-CARBALDEHYDE
• MFCD04117418
• YQA15635
• 4'-Trifluoromethoxy-biphenyl-4-carbaldehyde
• DTXSID70375318
• +Expand

• MDL： MFCD04117418
• InChIKey： RGOCXZBOSHHAIQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H9F3O2/c15-14(16,17)19-13-7-5-12(6-8-13)11-3-1-10(9-18)2-4-11/h1-9H
• SMILES： C1=C(C=CC(=C1)C2=CC=C(C=C2)OC(F)(F)F)C=O

Computed Properties

• Exact Mass: 266.05500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 266.05546401g/mol
• Heavy Atom Count: 19
• Complexity: 288
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• LogP: 4.06470
• PSA: 26.30000
• Solubility: Almost insoluble (0.011 g/l) (25 º C),
• Density: 1.287±0.06 g/cm3 (20 ºC 760 Torr),